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Compound of Interest

Compound Name: 5-AMAM-2-CP

Cat. No.: B2963481 Get Quote

Disclaimer: The compound "5-AMAM-2-CP" does not correspond to a standard chemical

nomenclature. Based on the query, it is highly probable that the intended compound is 5-

Amino-2-chloropyrimidine. This guide provides a comprehensive overview of the structure,

properties, and experimental protocols related to 5-Amino-2-chloropyrimidine.

This technical guide is intended for researchers, scientists, and drug development

professionals, providing a detailed examination of 5-Amino-2-chloropyrimidine. The document

outlines its chemical structure, physicochemical properties, synthesis methodologies, and

known biological activities, supported by experimental data and procedural details.

Chemical Structure and Properties
5-Amino-2-chloropyrimidine is a heterocyclic aromatic compound featuring a pyrimidine ring

substituted with an amino group at the 5th position and a chlorine atom at the 2nd position.

Table 1: Physicochemical Properties of 5-Amino-2-chloropyrimidine
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Property Value Reference

Molecular Formula C₄H₄ClN₃ [1][2]

Molecular Weight 129.55 g/mol [1][2]

CAS Number 5428-89-7 [1][2]

Appearance Crystalline powder or solid [3]

Melting Point 235-238 °C (lit.) [2]

SMILES Nc1ncc(Cl)cn1 [2]

InChI Key
OQZMDDKDHRIGDY-

UHFFFAOYSA-N
[1]

Synthesis of 5-Amino-2-chloropyrimidine
A common method for the synthesis of 5-Amino-2-chloropyrimidine involves the reduction of 2-

chloro-5-nitropyrimidine.

Experimental Protocol: Synthesis via Reduction of 2-chloro-5-nitropyrimidine[4]

Materials:

2-chloro-5-nitropyrimidine (140 g, 0.88 mol)

Ethanol (700 mL)

Acetic acid (1400 mL)

Water (700 mL)

Iron powder (197 g, 70 μm sieve, <212 μm)

Procedure:

Dissolve 2-chloro-5-nitropyrimidine in a mixture of ethanol, acetic acid, and water.

Add iron powder to the solution.
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Heat the reaction mixture at 70 °C overnight.

Cool the mixture to room temperature.

Filter the reaction mixture to remove solid residues.

The filtrate contains the desired product, 5-Amino-2-chloropyrimidine. Further purification

may be required.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2963481?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

